Cas no 742048-19-7 (1H-Benzimidazole-5-thiol, 7-amino-2-methyl-)

• Product Name: 1H-Benzimidazole-5-thiol, 7-amino-2-methyl-
• CAS No: 742048-19-7
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 560355
• PubChem ID: 45120919
• Update Time: 2025-04-19

1H-Benzimidazole-5-thiol, 7-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-thiol, 7-amino-2-methyl-
• 4-Amino-2-methyl-1H-benzo[d]imidazole-6-thiol
• 742048-19-7

• Inchi： 1S/C8H9N3S/c1-4-10-7-3-5(12)2-6(9)8(7)11-4/h2-3,12H,9H2,1H3,(H,10,11)
• InChI Key： RUYNQOAEVSKCDM-UHFFFAOYSA-N
• SMILES： SC1C=C(C2=C(C=1)NC(C)=N2)N

Computed Properties

• Exact Mass: 179.052
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• XLogP3: 1.4